Cas no 1060180-55-3 (1-(2,5-difluorophenyl)-3-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]urea)

• Product Name: 1-(2,5-difluorophenyl)-3-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]urea
• CAS No: 1060180-55-3
• MF: C₂₀H₁₈F₂N₄O₂
• MW: 384.379331111908
• CID: 6357366
• PubChem ID: 25882081
• Update Time: 2025-06-30

1-(2,5-difluorophenyl)-3-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-difluorophenyl)-3-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]urea
• F5149-0103
• 1-(2,5-difluorophenyl)-3-(3-(6-oxo-3-phenylpyridazin-1(6H)-yl)propyl)urea
• 1060180-55-3
• 1-(2,5-difluorophenyl)-3-[3-(6-oxo-3-phenylpyridazin-1-yl)propyl]urea
• AKOS024500442

• Inchi： 1S/C20H18F2N4O2/c21-15-7-8-16(22)18(13-15)24-20(28)23-11-4-12-26-19(27)10-9-17(25-26)14-5-2-1-3-6-14/h1-3,5-10,13H,4,11-12H2,(H2,23,24,28)
• InChI Key： AEOLCKYSYIYAAR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1NC(NCCCN1C(C=CC(C2C=CC=CC=2)=N1)=O)=O)F

Computed Properties

• Exact Mass: 384.13978215g/mol
• Monoisotopic Mass: 384.13978215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 73.8Ų

Additional information on 1-(2,5-difluorophenyl)-3-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]urea

Introduction to 1-(2,5-difluorophenyl)-3-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]urea and Its Significance in Modern Chemical Research

The compound with the CAS no. 1060180-55-3, specifically 1-(2,5-difluorophenyl)-3-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]urea, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This molecule, characterized by its intricate structural framework, has garnered attention in recent years due to its potential applications in medicinal chemistry and drug discovery. The presence of fluorine atoms at the 2,5-difluorophenyl moiety and the pyridazine ring system contributes to its unique chemical properties, making it a subject of intense study for researchers exploring novel therapeutic agents.

In the realm of chemical biology, this compound has been investigated for its interaction with biological targets, particularly enzymes and receptors involved in critical metabolic pathways. The urea functional group in its structure suggests possible roles in modulating enzyme activity, which is a cornerstone of many drug development strategies. Recent studies have highlighted the importance of fluorinated aromatic compounds in enhancing binding affinity and metabolic stability, attributes that are highly desirable in pharmaceuticals. The 6-oxo-3-phenyl-1,6-dihydropyridazine moiety further adds complexity, offering potential for diverse pharmacological effects.

The structural design of 1-(2,5-difluorophenyl)-3-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]urea aligns with current trends in drug discovery, where multifunctional molecules are being designed to address multiple targets simultaneously. This approach can lead to more effective therapies with reduced side effects. The compound's ability to engage with multiple binding sites on biological targets makes it a promising candidate for further exploration in preclinical studies. Researchers are particularly interested in its potential as an inhibitor or modulator of enzymes such as kinases and phosphodiesterases, which are implicated in various diseases.

Advances in computational chemistry and molecular modeling have accelerated the process of designing and optimizing molecules like this one. By leveraging these tools, scientists can predict the binding affinity andADME (Absorption, Distribution, Metabolism, and Excretion) properties of 1-(2,5-difluorophenyl)-3-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]urea, thereby streamlining the drug development pipeline. These computational studies have provided valuable insights into how modifications to the molecular structure can enhance its pharmacological profile. For instance, fine-tuning the length and flexibility of the propyl chain attached to the pyridazine ring has been shown to influence binding interactions significantly.

The synthesis of this compound involves sophisticated organic reactions that showcase the ingenuity of modern synthetic chemistry. The introduction of fluorine atoms at specific positions on the aromatic ring is a testament to the precision required in constructing complex molecules. Techniques such as cross-coupling reactions and nucleophilic substitutions have been employed to assemble the various fragments of the molecule efficiently. These synthetic strategies not only highlight the versatility of current chemical methodologies but also underscore the importance of expertise in organic synthesis for developing novel therapeutics.

In terms of biological activity, preliminary findings suggest that 1-(2,5-difluorophenyl)-3-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]urea exhibits promising properties when tested against various biological models. Its interaction with enzymes like cyclooxygenases (COX) and lipoxygenases (LOX) has been particularly noteworthy. These enzymes are known for their role in inflammatory pathways and have been targeted successfully by numerous therapeutic agents. The ability of this compound to modulate their activity could lead to new treatments for inflammatory diseases without the associated side effects often seen with existing drugs.

The incorporation of fluorine atoms into pharmaceutical candidates is not without rationale; these elements can significantly alter physicochemical properties such as lipophilicity and metabolic stability. In 1-(2,5-difluorophenyl)-3-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yI)propyl]urea, the fluorine atoms at positions 2 and 5 on the phenyl ring contribute to its overall lipophilicity while maintaining sufficient polar surface area for effective interactions with biological targets. This balance is crucial for achieving optimal pharmacokinetic profiles in vivo.

As research continues to evolve, so too do our methods for evaluating drug candidates like this one. High-throughput screening (HTS) technologies enable researchers to test thousands of compounds rapidly against a wide array of biological targets. This approach has been instrumental in identifying hits that exhibit promising activity profiles for further optimization. Once identified through HTS, 1-(2S5difluorophenYI)-33(60xO - 3 - phenYI - 116 - dihydropYridazIn - 11 - yI ) propYl urea undergoes rigorous testing to assess its efficacy, safety,and pharmacokinetic properties before advancing into clinical trials.

The future prospects for this compound are bright given its unique structural features and potential biological activities. Further research is needed to fully elucidate its mechanism(s) of actionand explore its therapeutic potential across different disease indications.* Collaborative efforts between chemists, biologists,and pharmacologists will be essential in translating laboratory findings into tangible benefits for patients worldwide.* As our understanding*of complex biochemical pathways*continues*to grow,*so too will our ability*to design*and develop*innovative therapeutics like *this one.*